
Navigating the Safe Disposal of WM-1119: A
Procedural Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: WM-1119

Cat. No.: B611812 Get Quote

For researchers and drug development professionals utilizing the potent and selective KAT6A

inhibitor, WM-1119, adherence to proper disposal protocols is paramount for laboratory safety

and environmental compliance. This guide provides a clear, step-by-step framework for the

safe handling and disposal of WM-1119, ensuring the well-being of laboratory personnel and

the integrity of your research environment.

Waste Management and Disposal Protocol
The disposal of WM-1119, as with any chemical reagent, must be conducted in accordance

with all applicable federal, state, and local environmental regulations. The following procedure

is a general guideline and should be adapted to comply with the specific requirements of your

institution and region.

Step 1: Personal Protective Equipment (PPE)

Before handling WM-1119 waste, ensure you are wearing appropriate PPE, including:

Chemical-resistant gloves (e.g., nitrile)

Safety glasses with side shields or goggles

A lab coat

Step 2: Waste Segregation
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Proper segregation of chemical waste is crucial to prevent accidental reactions and to ensure

correct disposal.

Solid Waste:

Place any solid WM-1119 waste, contaminated consumables (e.g., weighing paper,

pipette tips), and spill cleanup materials into a clearly labeled, sealed, and compatible

hazardous waste container.

The container should be designated for "Solid Chemical Waste" and should include the full

chemical name: "WM-1119 (CAS No. 2055397-28-7)".

Liquid Waste:

Solutions containing WM-1119 should be collected in a dedicated, sealed, and properly

labeled hazardous waste container.

The label should clearly state "Liquid Chemical Waste," the full chemical name "WM-
1119," the CAS number "2055397-28-7," and the solvent used (e.g., DMSO).

Do not mix WM-1119 waste with other incompatible chemical waste streams.

Step 3: Storage of Waste

Store hazardous waste containers in a designated, well-ventilated, and secure area away from

heat, ignition sources, and incompatible materials. The storage area should have secondary

containment to mitigate potential spills.

Step 4: Disposal

Arrange for the collection and disposal of the hazardous waste through your institution's

Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal

contractor. Never dispose of WM-1119 down the drain or in regular trash.

Quantitative Data Summary
For safe handling and storage, refer to the following quantitative information for WM-1119.
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Property Value Source

Molecular Formula C₁₈H₁₃F₂N₃O₃S [1]

Molecular Weight 389.4 g/mol [1]

Purity ≥98%

Storage Temperature (Stock

Solution)

-20°C for 1 year; -80°C for 2

years
[2]

Shipping Temperature Room temperature [1]

Experimental Workflow: Disposal Procedure
The following diagram illustrates the logical flow of the WM-1119 disposal procedure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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